Cas no 1770106-65-4 (methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate)
methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate
- EN300-1454082
- 1770106-65-4
-
- Inchi: 1S/C14H19NO2/c1-9-5-4-6-11(10(9)2)12-7-15-8-13(12)14(16)17-3/h4-6,12-13,15H,7-8H2,1-3H3
- InChI Key: HLZYAAOPKQCYNB-UHFFFAOYSA-N
- SMILES: O(C)C(C1CNCC1C1C=CC=C(C)C=1C)=O
Computed Properties
- Exact Mass: 233.141578849g/mol
- Monoisotopic Mass: 233.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.3Ų
methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1454082-1.0g |
methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate |
1770106-65-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1454082-50mg |
methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate |
1770106-65-4 | 50mg |
$587.0 | 2023-09-29 | ||
| Enamine | EN300-1454082-100mg |
methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate |
1770106-65-4 | 100mg |
$615.0 | 2023-09-29 | ||
| Enamine | EN300-1454082-250mg |
methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate |
1770106-65-4 | 250mg |
$642.0 | 2023-09-29 | ||
| Enamine | EN300-1454082-500mg |
methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate |
1770106-65-4 | 500mg |
$671.0 | 2023-09-29 | ||
| Enamine | EN300-1454082-1000mg |
methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate |
1770106-65-4 | 1000mg |
$699.0 | 2023-09-29 | ||
| Enamine | EN300-1454082-2500mg |
methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate |
1770106-65-4 | 2500mg |
$1370.0 | 2023-09-29 | ||
| Enamine | EN300-1454082-5000mg |
methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate |
1770106-65-4 | 5000mg |
$2028.0 | 2023-09-29 | ||
| Enamine | EN300-1454082-10000mg |
methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate |
1770106-65-4 | 10000mg |
$3007.0 | 2023-09-29 |
methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate
Research Brief on Methyl 4-(2,3-Dimethylphenyl)Pyrrolidine-3-Carboxylate (CAS: 1770106-65-4): Recent Advances and Applications
Methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate (CAS: 1770106-65-4) is a synthetic pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate as a precursor for the development of novel dopamine receptor modulators. The study highlighted its structural versatility, which allows for facile modifications to enhance binding affinity and selectivity. The compound's pyrrolidine core was found to be critical for interacting with the receptor's hydrophobic pocket, while the ester group facilitated further derivatization.
Another significant advancement was reported in a 2024 ACS Chemical Biology paper, where the compound was evaluated for its anti-inflammatory properties. The researchers demonstrated that methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate exhibited inhibitory effects on NF-κB signaling pathways in vitro, suggesting its potential as a lead compound for treating inflammatory diseases. The study also provided insights into the structure-activity relationship (SAR), emphasizing the importance of the 2,3-dimethylphenyl moiety for activity.
From a synthetic perspective, recent work has focused on optimizing the production of methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate to improve yield and purity. A 2023 Organic Process Research & Development article detailed a scalable, one-pot synthesis route using catalytic hydrogenation, which reduced the need for hazardous reagents and minimized waste generation. This advancement is particularly relevant for industrial-scale production, where efficiency and sustainability are paramount.
In conclusion, methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate (CAS: 1770106-65-4) continues to be a compound of interest in chemical biology and drug discovery. Its structural features and demonstrated biological activities make it a promising candidate for further development. Future research should focus on expanding its therapeutic applications and refining synthetic methodologies to meet the demands of both academic and industrial settings.
1770106-65-4 (methyl 4-(2,3-dimethylphenyl)pyrrolidine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)